BE“GHE Foundational & Exploratory

Check Availability & Pricing

What are the chemical and physical properties
of ethyl caffeate?

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl Caffeate

Cat. No.: B120360

An In-depth Technical Guide to the Chemical and Physical Properties of Ethyl Caffeate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl caffeate is a naturally occurring phenolic compound, an ester of caffeic acid and ethanol.
It is found in a variety of plants, including Bidens pilosa and has garnered significant interest
within the scientific community for its diverse pharmacological activities.[1][2][3][4] This
technical guide provides a comprehensive overview of the chemical and physical properties of
ethyl caffeate, detailed experimental protocols for their determination, and a summary of its
known biological signaling pathways.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of ethyl caffeate are summarized in the
table below, providing a quantitative look at its key properties.
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Property Value Source(s)

Molecular Formula C11H1204 [1112]15]16]

Molecular Weight 208.21 g/mol (11121131171
Light yellow to yellow

Appearance ) [11[31[5]
solid/crystals

Odor Characteristic aromatic odor [21[3114]

Melting Point 1495 °C [3][8]

Boiling Point 377.0 £ 32.0 °C (Predicted) [31[8]
Insoluble in water; very soluble

Solubility in alcohol; Soluble in DMSO [21[3][8]
(250 mg/mL)

_ 324 nm and a shoulder at c.

UV-vis (Amax) ] o 9]
295 nm (in acidified methanol)

CAS Number 102-37-4 [1][2][6]1[7]

Spectral Data

Detailed spectral data is crucial for the identification and characterization of ethyl caffeate.

'H NMR (400 MHz, DMSO-de)[4]

e 09.58 (brs, 1H, OH)

5 9.14 (br s, 1H, OH)

0 7.47 (d, J = 15.93 Hz, 1H, CH=CH)

0 7.05 (s, 1H, ArH)

6 7.00 (dd, J = 8.24, 1.16 Hz, 1H, ArH)

0 6.76 (d, J = 8.12 Hz, 1H, ArH)
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e« 86.26 (d, J = 15.89 Hz, 1H, CH=CO)
e 54.16 (q, J = 7.04 Hz, 2H, CH2CHs3)

e 01.24 (t,J =7.08 Hz, 3H, CH2CHs)

13C NMR (101 MHz, DMSO-de)[4]

0 167.01

0 148.83

0 146.02

0 145.45

0 125.97

0 121.80

0 116.19

0 115.26

0 114.51

0 60.15

0 14.73

Mass Spectrometry
¢ ESI-MS (m/z): 207.1 [M-H]~, 415.1 [2M-H]-[10]

Experimental Protocols

The following sections detail generalized methodologies for determining the key physical and
chemical properties of organic compounds like ethyl caffeate.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8170746/
https://www.benchchem.com/product/b120360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b120360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Determination of Melting Point

The melting point of a solid organic compound is a key indicator of its purity and can be

determined using a melting point apparatus.[11]

Sample Preparation: A small amount of the crystalline ethyl caffeate is finely powdered and
packed into a capillary tube to a height of 2-3 mm.

Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

Heating: The sample is heated at a steady and slow rate, typically 1-2 °C per minute,
especially when approaching the expected melting point.

Observation: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range, and the temperature at which the entire solid has turned into
a clear liquid is the end of the range. For a pure compound, this range is typically narrow.

Determination of Boiling Point

The boiling point of a liquid can be determined by simple distillation.[11]

Apparatus Setup: A simple distillation apparatus is assembled with a round-bottom flask, a
condenser, a thermometer, and a receiving flask.

Procedure: The liquid sample is placed in the round-bottom flask with a few boiling chips.
The liquid is heated, and the vapor rises. The thermometer bulb should be positioned so that
the top of the bulb is level with the bottom of the side-arm of the distillation head.

Measurement: The temperature is recorded when the vapor temperature stabilizes while the
liquid is boiling and condensing in the condenser. This stable temperature is the boiling point.

Solubility Testing

Solubility is determined by observing the dissolution of a solute in a solvent.[12][13]

Procedure: A small, measured amount of ethyl caffeate (e.g., 10 mg) is placed in a test
tube.
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e Solvent Addition: A small volume of the solvent (e.g., 1 mL) is added to the test tube.

o Observation: The mixture is agitated, and the solubility is observed at room temperature.
Observations are recorded as soluble, partially soluble, or insoluble. This can be repeated
with a range of polar and non-polar solvents to create a solubility profile.

Spectroscopic Analysis

Spectroscopic techniques are used to elucidate the molecular structure.[14][15]

* Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR spectra are recorded
using an NMR spectrometer. The sample is dissolved in a deuterated solvent (e.g., DMSO-
ds), and the solution is placed in an NMR tube. The resulting spectrum provides information
about the chemical environment of the hydrogen and carbon atoms in the molecule.

e Mass Spectrometry (MS): Mass spectrometry provides information about the molecular
weight and fragmentation pattern of the molecule. For a technique like Electrospray
lonization (ESI-MS), the sample is dissolved in a suitable solvent and introduced into the
mass spectrometer.

o UV-Visible Spectroscopy: The UV-Vis spectrum is obtained by dissolving the compound in a
suitable solvent (e.g., methanol) and placing the solution in a cuvette in a UV-Vis
spectrophotometer. The absorbance is measured over a range of wavelengths to determine
the wavelength of maximum absorbance (Amax).

Signaling Pathways and Biological Activities

Ethyl caffeate has been shown to modulate several key signaling pathways, which are central
to its observed anti-inflammatory and other biological effects.

Inhibition of NF-kB Signaling Pathway

Ethyl caffeate is a known suppressor of the NF-kB (nuclear factor kappa-light-chain-enhancer
of activated B cells) signaling pathway.[1][9][16] This pathway is a critical regulator of the
inflammatory response. By inhibiting NF-kB activation, ethyl caffeate reduces the expression
of downstream pro-inflammatory mediators.
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Ethyl Caffeate Inhibition of the NF-kB Pathway

Modulation of Thl Immune Response

Ethyl caffeate can also suppress the Thl immune response by blocking the transcriptional
expression of key signaling molecules in the interferon-y (IFN-y) pathway.[17]
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Suppression of Thl Immune Response by Ethyl Caffeate

Inhibition of MET Signaling in Cancer

In the context of cancer, particularly osimertinib-resistant lung cancer, ethyl caffeate has been
shown to suppress the expression of MET, a receptor tyrosine kinase.[18] This can in turn
affect downstream pathways like the PI3K/AKT pathway.
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Ethyl Caffeate's Role in Overcoming Drug Resistance

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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